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Compound of Interest

Compound Name: Longestin

Cat. No.: B1675059

For Researchers, Scientists, and Drug Development Professionals

Introduction

Longestin, also known as KS-505a, is a potent and selective inhibitor of the 61 kDa isoform of
calmodulin-dependent cyclic nucleotide phosphodiesterase (CaM-PDE). Its ability to modulate
cyclic nucleotide signaling pathways makes it a valuable tool in cellular research and a
potential candidate for drug development. Accurate and consistent preparation of Longestin
stock solutions is critical for obtaining reliable and reproducible experimental results. These
application notes provide a detailed protocol for the preparation, storage, and handling of
Longestin stock solutions.

Physicochemical and Biological Properties

A comprehensive understanding of Longestin's properties is essential for its effective use in
experimental settings.
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Property Value Reference
Synonyms KS-505a MedKoo Biosciences
Molecular Formula Ce1Hss017 MedKoo Biosciences

Molecular Weight

1093.35 g/mol

MedKoo Biosciences

Appearance

Solid powder

MedKoo Biosciences

Calmodulin-dependent cyclic

Biological Target nucleotide phosphodiesterase PubMed
(CaM-PDE), 61 kDa isoform
ICso0 0.17 uM for 61 kDa CaM-PDE PubMed
] ) Competitive inhibitor with
Mechanism of Action PubMed

respect to Ca2*/Calmodulin

Recommended Solvents and Storage

Due to its complex structure, Longestin is presumed to have low solubility in aqueous

solutions. Therefore, organic solvents are recommended for preparing stock solutions.

Parameter

Recommendation

Primary Solvent

Dimethyl sulfoxide (DMSO)

Alternative Solvents

Ethanol, Dimethylformamide (DMF)

Storage of Solid

-20°C for long-term storage; 4°C for short-term

storage. Protect from light and moisture.

Stock Solution Storage

Aliguot and store at -20°C or -80°C to minimize

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Longestin Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Longestin in DMSO.
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Materials:

Longestin (KS-505a) solid powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:
e Pre-weighing Preparations:

o Allow the vial of Longestin to equilibrate to room temperature before opening to prevent
condensation.

o Work in a clean, dry environment, preferably a chemical fume hood.
e Weighing Longestin:

o Carefully weigh out 1 mg of Longestin powder using a calibrated analytical balance and
place it into a sterile microcentrifuge tube. Note: For higher accuracy, weigh a larger
amount (e.g., 5 mg) and scale the solvent volume accordingly.

o Calculating Solvent Volume:
o Use the following formula to calculate the volume of DMSO required:

Volume (pL) = (Mass (mg) / Molecular Weight ( g/mol )) * (1 / Concentration (mol/L)) *
1,000,000

For 1 mg of Longestin (MW = 1093.35 g/mol ) to make a 10 mM (0.01 M) stock solution:

Volume (uL) = (0.001 g / 1093.35 g/mol ) * (1 /0.01 mol/L) * 1,000,000 = 91.46 pL
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» Dissolving Longestin:

o Add the calculated volume (91.46 pL) of anhydrous DMSO to the microcentrifuge tube
containing the Longestin powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A brief sonication in a water bath may aid in dissolution if necessary. Visually
inspect the solution to ensure no particulates are present.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 5-10 pL) in sterile, light-
protected microcentrifuge tubes or amber vials.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw
cycles.

Visualizing the Experimental Workflow and
Signaling Pathway

Experimental Workflow for Stock Solution Preparation
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Figure 1: Workflow for Preparing Longestin Stock Solution
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Figure 1: Workflow for Preparing Longestin Stock Solution
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Signaling Pathway of Longestin (KS-505a) Action
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Figure 2: Inhibition of CaM-PDE Signaling by Longestin

Click to download full resolution via product page
Figure 2: Inhibition of CaM-PDE Signaling by Longestin

Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and gloves, when handling Longestin and DMSO.
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» Handling: Handle the solid powder and stock solution in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of dust or aerosols.

» Disposal: Dispose of all waste materials in accordance with institutional and local regulations
for chemical waste.

Disclaimer: This protocol is intended as a guideline. Researchers should consult the
manufacturer's specific product information and safety data sheets (SDS) for the most accurate
and up-to-date information. It is recommended to perform a small-scale solubility test before
preparing a large batch of stock solution.

 To cite this document: BenchChem. [Preparing Stock Solutions of Longestin (KS-505a):
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675059#preparing-longestin-ks-505a-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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